Cas no 2034613-74-4 (5-(pyridin-4-yl)-1-4-(trifluoromethyl)benzoyl-2,3-dihydro-1H-indole)

• Product Name: 5-(pyridin-4-yl)-1-4-(trifluoromethyl)benzoyl-2,3-dihydro-1H-indole
• CAS No: 2034613-74-4
• MF: C₂₁H₁₅F₃N₂O
• MW: 368.351815462112
• CID: 5803710
• PubChem ID: 91813762
• Update Time: 2025-06-15

5-(pyridin-4-yl)-1-4-(trifluoromethyl)benzoyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-4-yl)-1-4-(trifluoromethyl)benzoyl-2,3-dihydro-1H-indole
• F6445-2421
• AKOS025315516
• (5-pyridin-4-yl-2,3-dihydroindol-1-yl)-[4-(trifluoromethyl)phenyl]methanone
• 5-(pyridin-4-yl)-1-[4-(trifluoromethyl)benzoyl]-2,3-dihydro-1H-indole
• 2034613-74-4
• (5-(pyridin-4-yl)indolin-1-yl)(4-(trifluoromethyl)phenyl)methanone

• Inchi： 1S/C21H15F3N2O/c22-21(23,24)18-4-1-15(2-5-18)20(27)26-12-9-17-13-16(3-6-19(17)26)14-7-10-25-11-8-14/h1-8,10-11,13H,9,12H2
• InChI Key： GYHJITYROPJJQW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(N1C2C=CC(C3C=CN=CC=3)=CC=2CC1)=O)(F)F

Computed Properties

• Exact Mass: 368.11364759g/mol
• Monoisotopic Mass: 368.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 33.2Ų

Additional information on 5-(pyridin-4-yl)-1-4-(trifluoromethyl)benzoyl-2,3-dihydro-1H-indole

Introduction to Compound with CAS No. 2034613-74-4 and Product Name: 5-(pyridin-4-yl)-1-4-(trifluoromethyl)benzoyl-2,3-dihydro-1H-indole

The compound with the CAS number 2034613-74-4 and the product name 5-(pyridin-4-yl)-1-4-(trifluoromethyl)benzoyl-2,3-dihydro-1H-indole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this compound, particularly its pyridine and trifluoromethyl substituents, contribute to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of 5-(pyridin-4-yl)-1-4-(trifluoromethyl)benzoyl-2,3-dihydro-1H-indole in the development of novel pharmaceutical agents. The presence of a pyridine ring at the 5-position and a trifluoromethyl group at the 4-position of the benzoyl moiety enhances its interaction with biological targets. This structural design has been shown to improve binding affinity and selectivity, which are critical factors in drug design. The dihydroindole core further contributes to the compound's pharmacological profile, suggesting potential applications in treating various diseases.

The synthesis of 5-(pyridin-4-yl)-1-4-(trifluoromethyl)benzoyl-2,3-dihydro-1H-indole involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies has enabled researchers to produce this compound in a scalable manner, facilitating further investigation into its biological properties. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

One of the most intriguing aspects of this compound is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, preliminary studies have suggested that it may interact with enzymes such as kinases and phosphodiesterases, which are known to play roles in cancer and inflammatory diseases. The trifluoromethyl group, in particular, has been shown to enhance metabolic stability and binding affinity, making it an attractive feature for drug development.

The pharmacokinetic properties of 5-(pyridin-4-yl)-1-4-(trifluoromethyl)benzoyl-2,3-dihydro-1H-indole are also under investigation. Researchers are interested in how its structure affects its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for determining its suitability for clinical use. Advanced computational methods, such as molecular docking and molecular dynamics simulations, have been employed to predict how this compound behaves within biological systems.

Another area of interest is the potential use of this compound in combination therapy. The ability to combine multiple drugs that target different aspects of a disease process can lead to more effective treatment strategies. Preliminary data suggest that 5-(pyridin-4-yl)-1-4-(trifluoromethyl)benzoyl-2,3-dihydro-1H-indole may synergize with other therapeutic agents, enhancing overall treatment efficacy. This opens up new avenues for developing multi-target drugs that address complex diseases more comprehensively.

In conclusion, the compound with CAS number 2034613-74-4 and the product name 5-(pyridin-4-yl)-1-4-(trifluoromethyl)benzoyl-2,3-dihydro-1H-indole represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies.